Cas no 138808-44-3 (Pentanenitrile, 2,4,4-trimethyl-)

• Product Name: Pentanenitrile, 2,4,4-trimethyl-
• CAS No: 138808-44-3
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1255966
• Update Time: 2024-08-04

Pentanenitrile, 2,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2,4,4-trimethyl-

• Inchi： 1S/C8H15N/c1-7(6-9)5-8(2,3)4/h7H,5H2,1-4H3
• InChI Key： HSMXZESMYQNLJP-UHFFFAOYSA-N
• SMILES： C(#N)C(C)CC(C)(C)C

Computed Properties

• Exact Mass: 125.12055

Experimental Properties

• Density: 0.810±0.06 g/cm3(Predicted)
• Boiling Point: 166.2±8.0 °C(Predicted)
• PSA: 23.79